1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole

• IUPAC Name: 1-[1-(5-chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole
• InChI: InChI=1S/C15H14ClN5/c1-10-19-13-4-2-3-5-14(13)21(10)12-8-20(9-12)15-17-6-11(16)7-18-15/h2-7,12H,8-9H2,1H3
• InChI Key: VBKDQMNRNBXIAI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=CC=CC=C2N1C3CN(C3)C4=NC=C(C=N4)Cl
• Molecular Formula: C15H14ClN5
• Molecular Weight: 299.76 g/mol

Description

1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is a chemical compound that has been the focus of scientific research due to its potential applications in the field of medicine. This compound has been synthesized using various methods and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole is not fully understood. However, studies have shown that it inhibits the activity of certain enzymes that are involved in tumor growth. It has also been shown to have an effect on the immune system, which may contribute to its anti-tumor properties.
Biochemical and Physiological Effects
Studies have shown that 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has an effect on various biochemical and physiological processes. It has been shown to inhibit the activity of certain enzymes that are involved in tumor growth. It has also been shown to have an effect on the immune system, which may contribute to its anti-tumor properties. Additionally, it has been shown to have an effect on the central nervous system, which may contribute to its potential use as a therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole in lab experiments is its potential as a therapeutic agent for various diseases. Another advantage is its anti-tumor properties, which may make it useful in cancer research. However, one limitation is that its mechanism of action is not fully understood, which may make it difficult to study.

Future Directions

There are many future directions for the study of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole. One direction is to further study its potential as a therapeutic agent for diseases such as Alzheimer's disease and Parkinson's disease. Another direction is to study its anti-tumor properties in more detail. Additionally, further research is needed to fully understand its mechanism of action.

Synthesis Methods

The synthesis of 1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been achieved using various methods. One such method involves the reaction of 5-chloropyrimidine-2-carboxylic acid with N-(3-bromo-1-oxopropyl)azetidine-3-carboxamide in the presence of a base. Another method involves the reaction of 5-chloropyrimidine-2-carboxylic acid with 3-aminomethylazetidine dihydrochloride in the presence of a base. Both methods have been successful in synthesizing this compound.

Scientific Research Applications

1-[1-(5-Chloropyrimidin-2-yl)azetidin-3-yl]-2-methylbenzimidazole has been the focus of scientific research due to its potential applications in the field of medicine. It has been studied for its anti-tumor properties and has shown promising results in various studies. It has also been studied for its potential use as a therapeutic agent for various diseases such as Alzheimer's disease and Parkinson's disease.